dibenzyl 2,6-dimethyl-4-[3-(4-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]-1,4-dihydro-3,5-pyridinedicarboxylate

Specification

• Molecular Formula: C38H32N4O6
• Molecular Weight: 640.7 g/mol
• IUPAC Name: dibenzyl 2,6-dimethyl-4-[3-(4-nitrophenyl)-1-phenylpyrazol-4-yl]-1,4-dihydropyridine-3,5-dicarboxylate
• Standard InChI: InChI=1S/C38H32N4O6/c1-25-33(37(43)47-23-27-12-6-3-7-13-27)35(34(26(2)39-25)38(44)48-24-28-14-8-4-9-15-28)32-22-41(30-16-10-5-11-17-30)40-36(32)29-18-20-31(21-19-29)42(45)46/h3-22,35,39H,23-24H2,1-2H3
• Standard InChI Key: KJIKCPBRUPBLGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)OCC2=CC=CC=C2)C3=CN(N=C3C4=CC=C(C=C4)[N+](=O)[O-])C5=CC=CC=C5)C(=O)OCC6=CC=CC=C6

Introduction

Dibenzyl 2,6-dimethyl-4-[3-(4-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]-1,4-dihydro-3,5-pyridinedicarboxylate is a complex organic compound featuring a unique combination of functional groups, including dibenzyl, dimethyl, and nitrophenyl moieties. This compound is of interest in various scientific fields due to its potential biological activities and structural characteristics.

Synthesis and Production

The synthesis of such compounds typically involves multi-step organic reactions. Industrial production may involve optimized reaction conditions to maximize yield and purity through advanced purification techniques such as recrystallization and chromatography.

Biological Activities and Potential Applications

• Anti-inflammatory and Analgesic Properties: Compounds with similar structures have shown potential anti-inflammatory and analgesic properties, making them candidates for further investigation in drug development targeting cardiovascular and neurological disorders.

• Therapeutic Targets: The mechanism of action likely involves interaction with specific molecular targets, potentially inhibiting enzymes or receptors involved in inflammatory processes.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Aspects
Nitrendipine	Contains a pyridine ring with nitro groups	Known for its antihypertensive properties
2-Aminoquinoline Derivatives	Features amino and quinoline moieties	Exhibits diverse biological activities
Pyrazole Derivatives	Includes various substituents on the pyrazole ring	Studied for antioxidant properties